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Compound of Interest

Compound Name: Dimethylacetamide

Cat. No.: B156809 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, step-by-step safety and logistical information for the handling

and disposal of Dimethylacetamide (DMAc), a widely used solvent with significant health

risks. Adherence to these procedures is critical to ensure a safe laboratory environment.

Hazard Summary
Dimethylacetamide is a hazardous chemical that poses several risks, including reproductive

toxicity, acute toxicity if inhaled or in contact with skin, and the potential for liver damage.[1][2] It

can cause serious eye irritation and may cause mild skin irritation.[1][2] The primary routes of

exposure are inhalation, skin absorption, ingestion, and eye contact.[1][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure to DMAc. The following

table summarizes the required personal protective equipment.
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PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles are required.[1] A face shield

should be worn for operations with a high risk of

splashing.[1]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374.[1] Butyl rubber is a

recommended material.[4] Always consult the

glove manufacturer's compatibility data.[1]

Skin and Body Protection

A chemical protection suit or corrosion-proof

clothing is necessary to prevent skin contact.[1]

[5] Disposable coveralls are recommended.[1][6]

An emergency eyewash station and safety

shower must be readily accessible.[4][5]

Respiratory Protection

All work with DMAc must be conducted in a

well-ventilated area, preferably within a

chemical fume hood.[1] If ventilation is

inadequate, a supplied-air respirator may be

required.[1] An exposure assessment should be

conducted to determine the appropriate level of

respiratory protection.[6]

Quantitative Safety Data
The following table provides key quantitative safety data for Dimethylacetamide.
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Parameter Value

CAS Number 127-19-5

Boiling Point 165°C (329°F)[1][2]

Flash Point 63°C (145°F)[1][2]

OSHA PEL (TWA) 10 ppm (35 mg/m³) [Skin][1]

NIOSH REL (TWA) 10 ppm (35 mg/m³) [Skin][1][3]

ACGIH TLV (TWA) 10 ppm [Skin][1]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is crucial for minimizing risks associated with

DMAc.

Review Safety Documents: Before beginning any work, thoroughly read the Safety Data

Sheet (SDS) and all relevant Standard Operating Procedures (SOPs).[1]

Work Area Preparation: Ensure work is conducted in a designated area with adequate

ventilation, such as a chemical fume hood.[1]

Eliminate Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other potential ignition sources.[1]

Prevent Static Discharge: Ground and bond containers and receiving equipment to prevent

static electricity buildup.[1]

Avoid Contact: Take all necessary precautions to avoid breathing vapors or mists and

prevent contact with skin, eyes, and clothing.[1]

Evacuate: In the event of a spill, immediately evacuate all non-essential personnel from the

area.[1]

Control Ignition Sources: Eliminate all sources of ignition.[1][4]
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Containment: Wear appropriate PPE, including respiratory protection, and contain the spill

using an inert absorbent material such as sand, earth, or a universal binder.[1][4] Do not use

combustible materials like sawdust.[1]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[1]

Decontamination: Ventilate the area and thoroughly clean the spill site after the material has

been removed.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing contact lenses if possible. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Disposal Plan
All DMAc and contaminated materials must be treated as hazardous waste.

Waste Segregation: Segregate liquid and solid waste contaminated with DMAc.

Containerization: Place all waste in sealed, chemically compatible containers.

Labeling: Clearly label each waste container with its contents.

Regulatory Compliance: Dispose of all hazardous waste in accordance with local, state, and

federal regulations.[1] Do not pour DMAc down the drain.[1]

Experimental Workflow
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The following diagram outlines the logical workflow for the safe handling of

Dimethylacetamide in a laboratory setting.
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Caption: Logical workflow for the safe handling of DMAc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156809?utm_src=pdf-body-img
https://www.benchchem.com/product/b156809?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_N_N_Dimethylacetamide_DMAc.pdf
https://pim-resources.coleparmer.com/sds/07680.pdf
https://www.cdc.gov/niosh/npg/npgd0218.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0736.pdf
https://akkim.com.tr/wp-content/uploads/2022/03/DMAC-Dimethylacetamide-SDS-ENG.pdf
https://prd-sc102-cdn.rtx.com/-/media/pw/sustainability/greener-business/materials-of-concern/documents/nndimethylacetamidedmac.pdf?rev=-1&hash=D2EBC196783A07A766ABDB7CB092BD94
https://www.benchchem.com/product/b156809#personal-protective-equipment-for-handling-dimethylacetamide
https://www.benchchem.com/product/b156809#personal-protective-equipment-for-handling-dimethylacetamide
https://www.benchchem.com/product/b156809#personal-protective-equipment-for-handling-dimethylacetamide
https://www.benchchem.com/product/b156809#personal-protective-equipment-for-handling-dimethylacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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